Cas no 2368884-25-5 ((S)-3-(1-Aminopropyl)phenol hydrochloride)

• Product Name: (S)-3-(1-Aminopropyl)phenol hydrochloride
• CAS No: 2368884-25-5
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 4774543
• PubChem ID: 138989201
• Update Time: 2026-02-26

(S)-3-(1-Aminopropyl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(1-Aminopropyl)phenol hydrochloride
• Y14524
• (S)-3-(1-Aminopropyl)phenol HCl
• (S)-3-(1-Aminopropyl)phenolhydrochloride
• AKOS037649144
• 2368884-25-5
• 3-[(1S)-1-aminopropyl]phenol;hydrochloride
• CS-0162044
• BS-16714

• Inchi： 1S/C9H13NO.ClH/c1-2-9(10)7-4-3-5-8(11)6-7;/h3-6,9,11H,2,10H2,1H3;1H/t9-;/m0./s1
• InChI Key： CITVICROZQBGHJ-FVGYRXGTSA-N
• SMILES： Cl.OC1=CC=CC(=C1)[C@H](CC)N

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (S)-3-(1-Aminopropyl)phenol hydrochloride

Introduction to (S)-3-(1-Aminopropyl)phenol Hydrochloride (CAS No. 2368884-25-5)

The compound (S)-3-(1-Aminopropyl)phenol hydrochloride (CAS No. 2368884-25-5) is a biologically active molecule with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of phenolic derivatives, which are widely studied for their diverse pharmacological activities. The S configuration at the chiral center indicates its stereochemical specificity, which is crucial for its biological interactions. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and development purposes.

The structure of (S)-3-(1-Aminopropyl)phenol hydrochloride consists of a phenol ring substituted with an aminoalkyl group at the 3-position. The amino group is part of a propyl chain, which introduces additional flexibility and functionality to the molecule. The hydrochloride salt form ensures optimal solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmacological studies. This compound has been explored for its potential as a precursor in drug design, particularly in the development of bioactive molecules targeting specific cellular pathways.

Recent studies have highlighted the role of (S)-3-(1-Aminopropyl)phenol hydrochloride in modulating cellular signaling pathways, such as those involving protein kinases and G-protein coupled receptors (GPCRs). Its ability to interact with these targets makes it a valuable tool in drug discovery efforts aimed at treating conditions like inflammation, neurodegenerative diseases, and cancer. Researchers have also investigated its potential as a chiral building block in asymmetric synthesis, leveraging its stereochemical properties to construct complex molecular architectures.

In terms of synthesis, (S)-3-(1-Aminopropyl)phenol hydrochloride can be prepared through various methods, including nucleophilic aromatic substitution and reductive amination. These methods allow for precise control over the stereochemistry and purity of the final product. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have further enhanced the efficiency and scalability of its production.

The applications of (S)-3-(1-Aminopropyl)phenol hydrochloride extend beyond pharmaceutical research. It has been utilized as a chiral catalyst in asymmetric catalysis, demonstrating its versatility in enabling enantioselective reactions. Additionally, its role as a ligand in metalloproteomics has provided insights into protein-ligand interactions, contributing to the understanding of enzyme mechanisms and drug design.

From an analytical perspective, modern analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to characterize (S)-3-(1-Aminopropyl)phenol hydrochloride at a molecular level. These tools provide critical information about its structure, stability, and interactions with biological systems, further advancing its utility in research.

In conclusion, (S)-3-(1-Aminopropyl)phenol hydrochloride (CAS No. 2368884-25-5) stands out as a versatile compound with promising applications in pharmaceuticals, biochemistry, and catalysis. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for researchers exploring novel therapeutic strategies and molecular architectures.